Cas no 21869-55-6 (2-Butanone, 3-methyl-4-phenyl-, (S)-)

• Product name: 2-Butanone, 3-methyl-4-phenyl-, (S)-
• CAS No: 21869-55-6
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1404468

2-Butanone, 3-methyl-4-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-4-phenyl-, (S)-
• 4-phenyl-3-methyl-2-butanone
• 2-Butanone, 3-methyl-4-phenyl-, (3S)-

• Inchi： 1S/C11H14O/c1-9(10(2)12)8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3/t9-/m0/s1
• InChI Key： YEHRTTZJTORGJL-VIFPVBQESA-N
• SMILES： CC(=O)[C@@H](C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 162.10452

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 236.0±9.0 °C(Predicted)
• PSA: 17.07